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Introduction ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-
coupled receptor (GPCR) that plays a significant role in regulating inflammation, immune cell
migration, and adipogenesis.[1] It is activated by two primary ligands: the protein chemerin and
the lipid mediator resolvin E1 (RvE1).[1][2] Chemerin typically acts as a chemoattractant for
immune cells like macrophages and dendritic cells, while RvEL is involved in the resolution of
inflammation.[1][3] Given its dual role in both initiating and resolving inflammatory responses,
the chemerin/ChemR23 signaling pathway is an attractive target for therapeutic development in
chronic inflammatory diseases, metabolic disorders, and cancer.[2][4]

Quantitative real-time reverse transcription PCR (qRT-PCR) is a highly sensitive and specific
method for the precise quantification of mMRNA levels.[5][6] This application note provides a
detailed protocol for measuring the mRNA expression of ChemR23 in various biological
samples, a crucial step in understanding its regulation under different physiological and
pathological conditions.[5]

ChemR23 Signaling Pathway Overview

ChemR23 is a versatile receptor whose activation can lead to either pro-inflammatory or pro-
resolving outcomes depending on the ligand.[2] The binding of its primary ligand, chemerin, to
ChemR23 activates a Gi protein-coupled pathway.[3] This activation leads to the inhibition of
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adenylyl cyclase, resulting in decreased intracellular cyclic AMP (CAMP) levels.[7] Concurrently,
the signaling cascade triggers an increase in intracellular calcium (Ca2+) release and the
phosphorylation of mitogen-activated protein kinases (MAPKSs) such as ERK1/2.[4][8] These
downstream events ultimately influence cellular responses, including chemotaxis of immune
cells to inflammatory sites.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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